Cas no 13331-27-6 (m-Nitrophenylboronic Acid)

• Product Name: m-Nitrophenylboronic Acid
• CAS No: 13331-27-6
• MF: C₆H₆BNO₄
• MW: 166.927141666412
• MDL: MFCD00007193
• CID: 49173
• Update Time: 2025-10-05

m-Nitrophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Nitrophenylboronic acid
• 3-Nitrobenzeneboronic acid
• 3-Nitrophenylboronic Acid (contains varying amounts of Anhydride)
• (3-nitrophenyl)boronic acid
• m-Nitrobenzeneboronic acid
• m-Nitrophenylboronic acid
• NSC 401539
• NSC 59739
• 3-Nitrobenzeneboronic Acid (contains varying amounts of Anhydride)
• AKOS BRN-0128
• WLN: WNR CBQQ
• RARECHEM AH PB 0140
• 3-Nitrophenylboronic
• 3-Borononitrobenzene
• 3-NITROPHENYLBORIC ACID
• m-nitrobenzeneboronicacid
• Boronic acid, (3-nitrophenyl)-
• Benzeneboronic acid, m-nitro-
• 3-Nitrophenyl boronic acid
• Boronic acid, B-(3-nitrophenyl)-
• m-nitophenyl boronic acid
• 3-nitro-phenyl boronic acid
• zlchem 233
• PubChem6366
• 3-nitropenyl boronic acid
• (3-nitrophenyl)boran
• 3-Nitrophenylboronic acid(contains varying amounts of Anhydride)
• m-Nitrophenylboronic Acid

• MDL： MFCD00007193
• Inchi： 1S/C6H6BNO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4,9-10H
• InChI Key： ZNRGSYUVFVNSAW-UHFFFAOYSA-N
• SMILES： OB(C1C=CC=C(C=1)[N+](=O)[O-])O
• BRN： 2938638

Computed Properties

• Exact Mass: 167.03900
• Monoisotopic Mass: 167.038988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: With white powder
• Density: 1.4000
• Melting Point: 284-285 °C (dec.) (lit.)
• Boiling Point: 363.3 °C at 760 mmHg
• Flash Point: 173.5℃
• Refractive Index: 1.573
• Water Partition Coefficient: Soluble in hot water
• PSA: 86.28000
• LogP: -0.20220
• Sensitiveness: Hygroscopic
• Solubility: Not determined

m-Nitrophenylboronic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：CY8980000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters